Cas no 391866-45-8 (3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide)

• Product Name: 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide
• CAS No: 391866-45-8
• MF: C₁₅H₁₆ClN₃OS
• MW: 321.825040817261
• CID: 5847115
• PubChem ID: 3318830
• Update Time: 2025-06-10

3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• F0453-0482
• MLS001197388
• 391866-45-8
• 3-chloro-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide
• SMR000555334
• 3-chloro-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propanamide
• 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide
• EU-0072485
• AKOS024456207
• CHEMBL1520530
• HMS2881D17
• DTXSID901324705
• 3-chloro-N-[2-(3-methylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]propanamide

• Inchi： 1S/C15H16ClN3OS/c1-10-3-2-4-11(7-10)19-15(17-14(20)5-6-16)12-8-21-9-13(12)18-19/h2-4,7H,5-6,8-9H2,1H3,(H,17,20)
• InChI Key： JLUGXAWWBNFIIP-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)CCCl

Computed Properties

• Exact Mass: 321.07
• Monoisotopic Mass: 321.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 568.2±50.0 °C(Predicted)
• pka: 13.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide

Introduction to 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide (CAS No. 391866-45-8)

3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 391866-45-8, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of a thieno[3,4-c]pyrazole core in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The molecular structure of 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide incorporates several key functional groups that contribute to its reactivity and biological significance. The chloro substituent at the 3-position of the molecule can influence its electronic properties and may play a role in its interactions with biological receptors. Additionally, the methylphenyl moiety provides a hydrophobic anchor that can enhance binding affinity to target proteins. The thieno[3,4-c]pyrazole scaffold is particularly noteworthy, as it has been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of thieno[3,4-c]pyrazole derivatives in the development of novel drugs. These compounds have been studied for their ability to modulate various enzymatic pathways and receptor interactions. For instance, studies have demonstrated that derivatives of this scaffold can inhibit kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide may contribute to its unique pharmacological profile, making it a promising candidate for further exploration.

In the context of drug discovery, the synthesis and characterization of this compound are crucial steps toward understanding its potential therapeutic applications. The chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide moiety suggests that it may be synthesized through multi-step organic reactions involving cyclization and functional group transformations. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for confirming the structural integrity of the compound.

The biological evaluation of 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory diseases. Preliminary data suggest that this compound may exhibit inhibitory activity against JAKs by binding to their active sites and disrupting their function. Such findings are encouraging for the development of novel anti-inflammatory therapies.

Furthermore, the thieno[3,4-c]pyrazole core has been investigated for its ability to interact with other biological targets. For example, some derivatives have shown promise as inhibitors of tyrosine kinases involved in cancer cell proliferation. The structural features of 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide may enable it to bind to these targets with high affinity and selectivity. This could make it a valuable tool for developing targeted therapies against specific diseases.

The synthesis of this compound also presents an opportunity for exploring new synthetic methodologies. The integration of chloro, methylphenyl, and thieno[3,4-c]pyrazole groups into a single molecular framework requires careful consideration of reaction conditions and intermediates. Researchers may employ transition metal catalysis or other advanced techniques to achieve high yields and purity. Optimizing synthetic routes is essential for ensuring that sufficient quantities of the compound are available for preclinical testing.

Preclinical studies are critical for evaluating the safety and efficacy of 3-chloro-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide before it can be considered for clinical trials. These studies will assess its pharmacokinetic properties, such as absorption、distribution、metabolism、and excretion (ADME), as well as its potential side effects. Additionally，in vitro assays will be conducted to determine its activity against various biological targets.

The potential applications of this compound extend beyond anti-inflammatory therapies。Emerging research suggests that it may also have antimicrobial properties，making it useful in treating infections caused by resistant bacteria。The structural versatility of thieno[3，4-c]pyrazole derivatives allows for modifications that could enhance their efficacy against different pathogens。These findings highlight the broad therapeutic potential of this class of compounds。

In conclusion，the study of 5-chloropropionanilide (CAS No．391866-45-8) represents an exciting area in pharmaceutical research。Its unique structural features make it a promising candidate for developing novel therapeutics targeting various diseases。Further research into its synthesis，biological activity，and pharmacokinetic properties will be essential steps toward realizing its full potential。The continued exploration of thienopyrazole derivatives will undoubtedly contribute significantly to advancements in drug discovery。